Cas no 1805605-38-2 (4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde
• CAS No: 1805605-38-2
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4896560
• Update Time: 2025-06-14

4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C9H9F2NO2/c1-5-6(4-13)12-3-7(14-2)8(5)9(10)11/h3-4,9H,1-2H3
• InChI Key： DEGAIDDTKGAHRX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=O)C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde

Comprehensive Overview of 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde (CAS No. 1805605-38-2)

The compound 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde (CAS No. 1805605-38-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. With its unique structural features, including a difluoromethyl group and a methoxy substituent, this aldehyde-functionalized pyridine serves as a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery and sustainable chemistry.

One of the key reasons for the growing interest in 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde is its role in the development of novel heterocyclic compounds. Heterocycles are fundamental building blocks in medicinal chemistry, and the presence of both fluorine and methoxy groups in this molecule enhances its reactivity and bioavailability. This makes it particularly valuable for designing small-molecule inhibitors and biologically active agents. Recent studies have highlighted its utility in creating kinase inhibitors and antimicrobial agents, aligning with the current focus on combating drug-resistant pathogens.

In addition to its pharmaceutical applications, 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde is also being investigated for its potential in agrochemical formulations. The difluoromethyl moiety is known to improve the metabolic stability and lipophilicity of agrochemicals, making them more effective against pests and fungi. This aligns with the global demand for sustainable crop protection solutions, as farmers and researchers seek alternatives to traditional pesticides with lower environmental impact.

The synthesis and characterization of 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-value applications. Furthermore, the compound's stability under various conditions makes it a reliable candidate for scale-up production, a topic of great interest in the fine chemical industry.

Another area where 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde shows promise is in the development of functional materials. Its ability to act as a precursor for metal-organic frameworks (MOFs) and coordination polymers has opened new avenues in material science. Researchers are exploring its use in catalysis and sensing applications, leveraging its unique electronic properties. This aligns with the broader trend of designing smart materials for advanced technologies.

From a commercial perspective, the demand for 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde is expected to rise, driven by its multifaceted applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Its CAS No. 1805605-38-2 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In conclusion, 4-(Difluoromethyl)-5-methoxy-3-methylpyridine-2-carboxaldehyde (CAS No. 1805605-38-2) represents a cutting-edge chemical entity with broad applicability across multiple disciplines. Its structural complexity and functional versatility make it a valuable asset in modern chemistry, addressing some of the most pressing challenges in healthcare, agriculture, and material innovation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of science and technology.